Cas no 2680671-76-3 (Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate
• CAS No: 2680671-76-3
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5632742
• PubChem ID: 165930478
• Update Time: 2025-06-26

Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate
• EN300-28294262
• 2680671-76-3
• Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate

• Inchi： 1S/C18H18N4O2/c19-13-16-12-17(6-7-20-16)21-8-10-22(11-9-21)18(23)24-14-15-4-2-1-3-5-15/h1-7,12H,8-11,14H2
• InChI Key： ONAOCYJNMGWWGD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C2C=CN=C(C#N)C=2)CC1)=O

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.5Ų

Additional information on Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate

Recent Advances in the Study of Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate (CAS: 2680671-76-3)

Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate (CAS: 2680671-76-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's structure features a piperazine core linked to a 2-cyanopyridin-4-yl moiety, which has been shown to confer unique binding properties to various biological targets. Recent synthetic methodologies have optimized the production of Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate, enabling its broader application in drug discovery programs. Advances in catalytic processes and green chemistry approaches have further enhanced the efficiency and sustainability of its synthesis.

In terms of biological activity, preliminary studies suggest that derivatives of Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate exhibit promising inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its role as a precursor in the development of selective JAK2 inhibitors, which are being explored for their therapeutic potential in myeloproliferative disorders. The compound's ability to modulate protein-protein interactions has also been investigated, opening new avenues for targeting undruggable proteins.

Further research has explored the pharmacokinetic and pharmacodynamic properties of Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate derivatives. Recent in vitro and in vivo studies have provided insights into their metabolic stability, bioavailability, and toxicity profiles. These findings are critical for the design of next-generation therapeutics with improved efficacy and safety. Additionally, computational modeling and structure-activity relationship (SAR) studies have been employed to optimize the compound's scaffold for enhanced target engagement.

Looking ahead, the versatility of Benzyl 4-(2-cyanopyridin-4-yl)piperazine-1-carboxylate as a building block in medicinal chemistry is expected to drive further innovation. Ongoing research is focused on expanding its applications to other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Collaborative efforts between academia and industry are likely to accelerate the translation of these discoveries into clinical candidates. This brief underscores the compound's growing importance in the pharmaceutical pipeline and its potential to address unmet medical needs.